Cas no 1111443-18-5 (3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide
• CAS No: 1111443-18-5
• MF: C₁₈H₂₁Cl₂N₃O₃S
• MW: 430.34864115715
• CID: 6159174
• PubChem ID: 27832599
• Update Time: 2025-06-14

3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26608232
• 1111443-18-5
• AKOS034736595
• 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide
• Z96008719

• Inchi： 1S/C18H21Cl2N3O3S/c1-5-23(6-2)27(25,26)13-9-11(3)12(4)15(10-13)21-18(24)17-14(19)7-8-16(20)22-17/h7-10H,5-6H2,1-4H3,(H,21,24)
• InChI Key： GVYAHUNLIYQOTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=CC(=CC(C)=C1C)S(N(CC)CC)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 429.0680681g/mol
• Monoisotopic Mass: 429.0680681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.8Ų

Additional information on 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide (CAS 1111443-18-5)

The compound 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide (CAS 1111443-18-5) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine-carboxamide core and diethylsulfamoyl moiety, has garnered attention for its potential applications in enzyme inhibition and targeted drug design. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammatory responses and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in drug discovery. The presence of both chloro and dimethylphenyl groups in this molecule enhances its lipophilicity and bioavailability, making it a promising candidate for oral therapeutics. Computational studies suggest potential interactions with kinase targets, a hot topic in oncology research, though further validation is required. Its CAS 1111443-18-5 identifier ensures precise tracking in global chemical databases, facilitating collaborative research.

The structure-activity relationship (SAR) of this compound reveals intriguing possibilities for molecular optimization. The diethylsulfamoyl group may contribute to hydrogen bonding with biological targets, while the 3,6-dichloropyridine moiety could influence electron distribution and binding affinity. These characteristics position it as a valuable scaffold for developing selective inhibitors, particularly in addressing drug-resistant pathogens—a critical challenge in modern healthcare.

From a synthetic chemistry perspective, CAS 1111443-18-5 represents an interesting case study in heterocyclic chemistry. The convergent synthesis typically involves amide coupling between 2,3-dimethyl-5-(diethylsulfamoyl)aniline and 3,6-dichloropyridine-2-carboxylic acid, followed by careful purification. Recent advances in green chemistry have prompted investigations into more sustainable production methods, reflecting the industry's shift toward environmentally friendly processes.

Analytical characterization of this compound employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The dimethylphenyl ring system produces distinctive aromatic proton signals in 1H-NMR, while the sulfamoyl group's conformation can be studied through ROESY experiments. Such detailed profiling is essential for quality control in pharmaceutical development pipelines.

Emerging applications of 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide extend to agricultural chemistry, where its structural features show promise for plant protection formulations. The chloropyridine component may contribute to pest management strategies, particularly against resistant strains, addressing the global demand for sustainable crop solutions. However, comprehensive ecotoxicological studies are necessary before field applications.

Regulatory aspects surrounding CAS 1111443-18-5 require careful consideration. While not classified as hazardous under current systems, its biochemical activity warrants proper handling in laboratory settings. The scientific community continues to debate structure-based toxicity prediction models for such specialized molecules, reflecting broader discussions about chemical safety assessment methodologies.

The commercial availability of this compound through specialty chemical suppliers has enabled broader research access. Pricing trends for high-purity batches fluctuate based on synthetic route efficiency and scale-up challenges. Some suppliers offer custom isotope-labeled versions for metabolic studies, catering to the growing ADME research market.

Future research directions for 3,6-dichloro-N-[5-(diethylsulfamoyl)-2,3-dimethylphenyl]pyridine-2-carboxamide may explore its potential in combination therapies or as a diagnostic probe precursor. The compound's photophysical properties could be engineered for imaging applications, aligning with the expanding field of theranostics. Such multidisciplinary approaches exemplify modern translational research paradigms.